Cas no 2094338-97-1 ({1-azabicyclo3.3.1nonan-5-yl}methanol hydrochloride)

• Product Name: {1-azabicyclo3.3.1nonan-5-yl}methanol hydrochloride
• CAS No: 2094338-97-1
• MDL: MFCD30749929
• CID: 4637347
• PubChem ID: 126812028
• Update Time: 2025-06-13

{1-azabicyclo3.3.1nonan-5-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-azabicyclo[3.3.1]nonan-5-ylmethanol hydrochloride
• {1-azabicyclo[3.3.1]nonan-5-yl}methanol hydrochloride
• {1-azabicyclo3.3.1nonan-5-yl}methanol hydrochloride

• MDL： MFCD30749929

Additional information on {1-azabicyclo3.3.1nonan-5-yl}methanol hydrochloride

Comprehensive Overview of {1-azabicyclo[3.3.1]nonan-5-yl}methanol hydrochloride (CAS No. 2094338-97-1)

The compound {1-azabicyclo[3.3.1]nonan-5-yl}methanol hydrochloride (CAS No. 2094338-97-1) is a bicyclic amine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 1-azabicyclo[3.3.1]nonane core, has garnered attention for its applications in drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring its role as a chiral building block or pharmacophore in the synthesis of novel therapeutics.

In recent years, the demand for specialty chemicals like {1-azabicyclo[3.3.1]nonan-5-yl}methanol hydrochloride has surged due to advancements in precision medicine and small-molecule drug development. This compound’s hydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo studies. Its relevance to neurotransmitter modulation and enzyme inhibition aligns with trending topics such as neurodegenerative disease research and GPCR-targeted therapies.

The synthesis of CAS 2094338-97-1 involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve high enantiopurity—a critical factor for bioactive molecules. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These methodologies resonate with frequent search queries such as "how to characterize bicyclic amines" or "HPLC methods for hydrochloride salts," reflecting the compound’s technical appeal.

From a commercial perspective, {1-azabicyclo[3.3.1]nonan-5-yl}methanol hydrochloride is cataloged by leading chemical suppliers as a high-value intermediate. Its pricing and availability are often discussed in forums focused on custom synthesis and bulk pharmaceutical ingredients. Notably, its stability under ambient conditions and compatibility with green chemistry principles further elevate its industrial relevance.

Ongoing research highlights its potential in central nervous system (CNS) drug design, particularly for conditions like Parkinson’s disease and anxiety disorders. These applications tie into broader public interest in mental health therapeutics and brain-targeted drug delivery. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s versatility positions it as a promising candidate for future patented formulations.

In summary, CAS 2094338-97-1 exemplifies the intersection of organic chemistry and biomedical innovation. Its robust physicochemical properties and applicability in high-throughput screening underscore its value in both academic and industrial settings. For researchers seeking novel scaffolds or lead optimization tools, this compound offers a compelling case study in modern medicinal chemistry.